Cas no 2137746-30-4 (1H-1,2,3-Triazole-5-carboxylic acid, 4-(hexahydro-1H-1,4-diazepin-2-yl)-)
1H-1,2,3-Triazole-5-carboxylic acid, 4-(hexahydro-1H-1,4-diazepin-2-yl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-1,2,3-Triazole-5-carboxylic acid, 4-(hexahydro-1H-1,4-diazepin-2-yl)-
-
- Inchi: 1S/C8H13N5O2/c14-8(15)7-6(11-13-12-7)5-4-9-2-1-3-10-5/h5,9-10H,1-4H2,(H,14,15)(H,11,12,13)
- InChI Key: HFTWMZREJADCTR-UHFFFAOYSA-N
- SMILES: N1C(C(O)=O)=C(C2CNCCCN2)N=N1
1H-1,2,3-Triazole-5-carboxylic acid, 4-(hexahydro-1H-1,4-diazepin-2-yl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-786092-0.05g |
5-(1,4-diazepan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid |
2137746-30-4 | 95% | 0.05g |
$1912.0 | 2024-05-22 | |
| Enamine | EN300-786092-0.1g |
5-(1,4-diazepan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid |
2137746-30-4 | 95% | 0.1g |
$2002.0 | 2024-05-22 | |
| Enamine | EN300-786092-0.25g |
5-(1,4-diazepan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid |
2137746-30-4 | 95% | 0.25g |
$2093.0 | 2024-05-22 | |
| Enamine | EN300-786092-0.5g |
5-(1,4-diazepan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid |
2137746-30-4 | 95% | 0.5g |
$2185.0 | 2024-05-22 | |
| Enamine | EN300-786092-1.0g |
5-(1,4-diazepan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid |
2137746-30-4 | 95% | 1.0g |
$2276.0 | 2024-05-22 | |
| Enamine | EN300-786092-2.5g |
5-(1,4-diazepan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid |
2137746-30-4 | 95% | 2.5g |
$4458.0 | 2024-05-22 | |
| Enamine | EN300-786092-5.0g |
5-(1,4-diazepan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid |
2137746-30-4 | 95% | 5.0g |
$6597.0 | 2024-05-22 | |
| Enamine | EN300-786092-10.0g |
5-(1,4-diazepan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid |
2137746-30-4 | 95% | 10.0g |
$9781.0 | 2024-05-22 |
1H-1,2,3-Triazole-5-carboxylic acid, 4-(hexahydro-1H-1,4-diazepin-2-yl)- Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on 1H-1,2,3-Triazole-5-carboxylic acid, 4-(hexahydro-1H-1,4-diazepin-2-yl)-
Comprehensive Overview of 1H-1,2,3-Triazole-5-carboxylic acid, 4-(hexahydro-1H-1,4-diazepin-2-yl)- (CAS No. 2137746-30-4)
The compound 1H-1,2,3-Triazole-5-carboxylic acid, 4-(hexahydro-1H-1,4-diazepin-2-yl)- (CAS No. 2137746-30-4) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, combining a triazole ring with a diazepine moiety, makes it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive scaffold, given its ability to interact with biological targets such as enzymes and receptors.
In recent years, the demand for triazole-based compounds has surged due to their broad-spectrum applications in medicinal chemistry. The 1H-1,2,3-Triazole-5-carboxylic acid derivative is no exception, with studies highlighting its role in developing antimicrobial agents and anticancer therapeutics. This aligns with the growing public interest in drug-resistant infections and personalized medicine, topics frequently searched in scientific and medical communities. The compound's hydrogen-bonding capacity and metal-chelating properties further enhance its utility in designing novel small-molecule inhibitors.
From a synthetic chemistry perspective, the incorporation of the hexahydro-1H-1,4-diazepin-2-yl group introduces conformational flexibility, which is crucial for optimizing drug-likeness and binding affinity. This feature resonates with the current focus on computational drug design and AI-driven molecular modeling, as researchers increasingly rely on in silico screening to identify promising candidates. The compound's CAS No. 2137746-30-4 is often referenced in patents and publications exploring kinase inhibitors and GPCR modulators, reflecting its relevance in targeted therapy development.
Beyond pharmaceuticals, 1H-1,2,3-Triazole-5-carboxylic acid derivatives are investigated for their potential in crop protection and polymer chemistry. The agrochemical industry values such compounds for their ability to act as plant growth regulators or pesticide synergists, addressing global concerns about food security and sustainable agriculture. Meanwhile, materials scientists explore their use in coordination polymers and catalysts, capitalizing on their ligand properties and thermal stability.
Analytical characterization of CAS No. 2137746-30-4 typically involves advanced techniques like NMR spectroscopy, HPLC-MS, and X-ray crystallography, ensuring precise quality control for research applications. The compound's structure-activity relationships (SAR) are frequently discussed in peer-reviewed journals, particularly in contexts like fragment-based drug discovery and privileged structures. These discussions often intersect with trending topics such as repurposing existing drugs and multi-target therapeutics.
As the scientific community continues to explore heterocyclic chemistry, 1H-1,2,3-Triazole-5-carboxylic acid, 4-(hexahydro-1H-1,4-diazepin-2-yl)- remains a focal point for innovation. Its adaptability across disciplines—from medicinal chemistry to material science—ensures its prominence in both academic and industrial settings. Future research may uncover additional applications in bioconjugation or diagnostic probes, further solidifying its status as a high-value chemical entity.
2137746-30-4 (1H-1,2,3-Triazole-5-carboxylic acid, 4-(hexahydro-1H-1,4-diazepin-2-yl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)